Cas no 1805967-16-1 (5-Fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

5-Fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid is a fluorinated pyridine derivative with a nitro and trifluoromethoxy substitution pattern, offering unique reactivity and structural features for synthetic applications. Its electron-withdrawing groups enhance electrophilic character, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy moiety improves metabolic stability and lipophilicity, while the carboxylic acid functionality allows for further derivatization. This compound is particularly useful in the development of bioactive molecules, where its structural motifs contribute to enhanced binding affinity and selectivity. Its high purity and well-defined chemical properties ensure consistent performance in complex synthetic routes.

5-Fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid structure

1805967-16-1 structure

Product name:5-Fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid

CAS No:1805967-16-1

MF:C₇H₂F₄N₂O₅

MW:270.094795703888

CID:4828910

5-Fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid
- Inchi： 1S/C7H2F4N2O5/c8-2-1-12-3(6(14)15)4(13(16)17)5(2)18-7(9,10)11/h1H,(H,14,15)
- InChI Key： FBQXKGJZNOYPBU-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C(=O)O)C(=C1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 344
Topological Polar Surface Area: 105
XLogP3: 1.8

5-Fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029099436-1g	5-Fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid	1805967-16-1	97%	1g	$1,549.60	2022-04-01

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Additional information on 5-Fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid

Comprehensive Overview of 5-Fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1805967-16-1)

5-Fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1805967-16-1) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique nitro and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs) and crop protection agents. Its molecular structure, combining fluorine and nitro substitutions, enhances reactivity and bioavailability, making it a valuable asset in modern drug discovery pipelines.

In recent years, the demand for fluorinated pyridine compounds like 5-Fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential applications in kinase inhibitors and herbicide formulations, aligning with global trends toward precision medicine and environmentally friendly farming practices. The compound's CAS No. 1805967-16-1 is frequently searched in academic databases and patent filings, reflecting its industrial relevance.

The synthesis of 5-Fluoro-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid involves multi-step organic reactions, including halogenation, nitration, and carboxylation, often optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. Its physicochemical properties, including solubility in polar solvents and thermal stability, are well-documented, facilitating its integration into scalable manufacturing processes.

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